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Compound of Interest

Compound Name: Propylene glycol monopalmitate
CAS No.: 29013-28-3
Cat. No.: B15551273
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Introduction

Propylene glycol monopalmitate is a monoester of propylene glycol and palmitic acid,
belonging to the broader class of propylene glycol esters. These esters are utilized in a wide
range of cosmetic and pharmaceutical applications, primarily serving as skin-conditioning
agents, emollients, and emulsifiers. This technical guide provides a comprehensive overview of
the available safety and toxicity data for propylene glycol monopalmitate, drawing upon
information from studies on structurally related compounds and the constituent moieties,
propylene glycol and palmitic acid. The assessment of safety is largely based on a read-across
approach, a scientifically accepted method for predicting the toxicological properties of a
substance by using data from similar chemicals.

Chemical and Physical Properties
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Property Value

Chemical Name Propane-1,2-diyl palmitate

1,2-Propanediol monopalmitate; Palmitic acid,

Synonyms , .
monoester with propane-1,2-diol

CAS Number 29013-28-3

Molecular Formula C19H3803

Molecular Weight 314.5 g/mol

Metabolism and Pharmacokinetics

Upon oral or dermal application, it is anticipated that propylene glycol esters, including the
monopalmitate, undergo hydrolysis by esterase enzymes to yield propylene glycol and the
corresponding fatty acid—in this case, palmitic acid.[1] Both propylene glycol and palmitic acid
are endogenous substances with well-characterized metabolic pathways.

Propylene glycol is absorbed and metabolized in the liver to lactic and pyruvic acids, which are
then integrated into the Krebs cycle for energy production or converted to glucose.[1] Palmitic
acid, a common saturated fatty acid, is readily metabolized through -oxidation for energy.
Studies with radiolabeled propylene glycol monostearate have demonstrated its ready
metabolism following ingestion.[1]

Metabolism
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Figure 1: Anticipated metabolic pathway of Propylene Glycol Monopalmitate.
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Toxicological Data

The toxicological profile of propylene glycol monopalmitate is largely inferred from data on
similar propylene glycol esters, such as the stearate, laurate, and oleate, as compiled in
comprehensive safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel.[1]

Acute Oral Toxicity

Acute oral toxicity studies on various propylene glycol esters consistently demonstrate a low
order of toxicity.

Substance Species LDso (g/kg bw) Reference
Propylene Glycol

by Y Rat > 25.8 [1]
Monostearate
Propylene Glycol

by Y Rat >34.6 [1]
Laurate
Propylene Glycol Rat 20.0 [2]
Propylene Glycol Mouse 22.0 [2]
Propylene Glycol Rabbit 18.5 [2]
Palmitic Acid Rat >10.0 [3]

Based on these data, propylene glycol monopalmitate is expected to have a very low acute
oral toxicity.

Dermal and Ocular Irritation

Studies on propylene glycol esters indicate they are generally non-to-mildly irritating to the skin
and eyes.

Dermal Irritation
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Substance Species Concentration Result Reference
Propylene Glycol ) ) S
Rabbit Undiluted Non-irritating [1]
Stearate
Propylene Glycol ] ] ] S
Rabbit Undiluted Slightly irritating [1]
Laurate
) ] Minimal to no
Propylene Glycol  Rabbit Undiluted o [1]
irritation
L : : 10% in N
Palmitic Acid Guinea Pig Non-irritating [3]
petrolatum
Ocular Irritation
Substance Species Concentration Result Reference
Propylene Glycol ) ) S
Rabbit Undiluted Non-irritating [1]
Stearate
_ _ Mild, transient
Propylene Glycol  Rabbit Undiluted [4]

irritation

Skin Sensitization

Propylene glycol esters have not been found to be significant skin sensitizers in animal or

human studies.

Substance Test Type Species Result Reference
Propylene Glycol  Guinea Pig ) ) N
L Guinea Pig Not a sensitizer [1]

Stearate SE Sensitization
Propylene Glycol -

) HRIPT Human Not a sensitizer [5]
(formulations)

N ) Not expected to

Palmitic Acid - - [3]

be a sensitizer
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Genotoxicity

In vitro microbial assays for mutagenicity have been conducted on propylene glycol
monostearate with negative results.[1] Both propylene glycol and palmitic acid are also not

considered to be genotoxic.

Substance Assay Result Reference

Propylene Glycol

Ames Test Negative [1]
Monostearate
Propylene Glycol Multiple assays Negative [6]
Palmitic Acid Ames Test Negative [3]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of cosmetic ingredients are
typically based on internationally recognized guidelines, such as those from the Organisation
for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Read-across from OECD 420)
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Acclimatize Animals
(e.g., Rats, female)

:

Fast Animals Overnight

i

Administer Single Dose
of Test Substance (gavage)

'

Observe for 4 Hours
(mortality, clinical signs)

'

Observe Daily for 14 Days
(mortality, clinical signs, body weight)

i

Gross Necropsy
at Day 14

Click to download full resolution via product page

Figure 2: General workflow for an acute oral toxicity study.

o Objective: To determine the acute oral toxicity of a substance.
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o Test System: Typically, young adult female rats.

e Procedure: Following a period of acclimatization and fasting, a single dose of the test
substance is administered by oral gavage. Animals are observed for mortality, clinical signs
of toxicity, and changes in body weight for up to 14 days. A gross necropsy is performed at
the end of the study.

Dermal Irritation (Based on OECD 404)
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Prepare Animals
(e.g., Rabbits, clip fur)

'

Apply 0.5 mL/g of Test Substance
to Skin Patch

'

Cover with Gauze and
Occlusive Dressing for 4 Hours

'

Remove Patch and
Cleanse Skin

i

Grade Erythema and Edema
at 1, 24, 48, and 72 Hours

'

Observe for 14 Days
for Reversibility
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Figure 3: General workflow for a dermal irritation study.
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o Objective: To assess the potential of a substance to cause skin irritation.
o Test System: Typically, albino rabbits.

o Procedure: The test substance is applied to a small area of clipped skin and covered with an
occlusive dressing for 4 hours. After removal, the skin is evaluated for erythema and edema
at specified intervals (1, 24, 48, and 72 hours) and scored. Observations continue for up to
14 days to assess the reversibility of any effects.[3][4][7][8][9]

Skin Sensitization (Human Repeat Insult Patch Test -

HRIPT)

Induction Phase (3 weeks)
9 x 24h Patch Applications
(same site)

l

Rest Period (2 weeks)
No Applications

l

Challenge Phase
Single 24h Patch Application
(naive site)

l

Score Skin Reactions
(48h and 72h post-challenge)
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Figure 4: Workflow for a Human Repeat Insult Patch Test (HRIPT).
o Objective: To determine the potential of a substance to induce skin sensitization in humans.
e Test System: Human volunteers.

e Procedure: The test involves two phases: an induction phase and a challenge phase.[10][11]
[12][13] During induction, the test material is repeatedly applied to the same skin site for
several weeks. Following a rest period, a challenge patch is applied to a naive skin site. The
development of an allergic reaction at the challenge site indicates sensitization.

Conclusion

Based on the comprehensive safety data available for structurally similar propylene glycol
esters and the well-established safety profiles of its hydrolysis products, propylene glycol and
palmitic acid, propylene glycol monopalmitate is considered to be safe for use in cosmetic
and pharmaceutical applications under the current practices of use and concentration. The
available data indicate a low potential for acute toxicity, skin and eye irritation, and skin
sensitization. Furthermore, the substance is not considered to be genotoxic. This safety
assessment is supported by the long history of safe use of propylene glycol esters in consumer
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cir-safety.org [cir-safety.org]

e 2. HEALTH EFFECTS - Toxicological Profile for Propylene Glycol - NCBI Bookshelf
[ncbi.nim.nih.gov]

o 3. downloads.regulations.gov [downloads.regulations.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body-img#propylene-glycol-monopalmitate-a-technical-guide-to-safety-and-toxicity
https://www.alsglobal.com/en/news-and-publications/2024/10/hript-study
https://ftp.cdc.gov/pub/Documents/OEL/06.%20Dotson/References/Griem_2003.pdf
https://cdn.clinicaltrials.gov/large-docs/59/NCT04007159/Prot_000.pdf
https://www.cir-safety.org/sites/default/files/166th%20CIR%20NAM%20Update%20Don%20Bjerke.pdf
https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body#propylene-glycol-monopalmitate-a-technical-guide-to-safety-and-toxicity
https://www.benchchem.com/product/b15551273?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cir-safety.org/sites/default/files/pgesters.pdf
https://www.ncbi.nlm.nih.gov/books/NBK598030/
https://www.ncbi.nlm.nih.gov/books/NBK598030/
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. oecd.org [oecd.org]

5. Propylene glycol, skin sensitisation and allergic contact dermatitis: A scientific and
regulatory conundrum - PubMed [pubmed.ncbi.nim.nih.gov]

6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
7. oecd.org [oecd.org]
8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

9. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization
of the United Nations [fao.org]

10. alsglobal.com [alsglobal.com]

11. ftp.cdc.gov [ftp.cdc.gov]

12. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
13. cir-safety.org [cir-safety.org]

To cite this document: BenchChem. [Propylene Glycol Monopalmitate: A Technical Guide to
Safety and Toxicity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551273/docs#propylene-glycol-monopalmitate-a-
technical-guide-to-safety-and-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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